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Introduction

MLN3126 is a potent and selective antagonist of the C-C chemokine receptor type 9 (CCR9).
[1] The interaction between CCR9 and its ligand, C-C motif chemokine ligand 25 (CCL25),
plays a crucial role in the migration of T cells to the gut, making it a therapeutic target for
inflammatory bowel disease (IBD).[1][2] MLN3126 exerts its pharmacological effect by blocking
the binding of CCL25 to CCR9, thereby inhibiting downstream signaling pathways, including
intracellular calcium mobilization.[1]

This document provides a detailed protocol for a calcium mobilization assay to characterize the
antagonist activity of MLN3126 on the CCR9-CCL25 axis. The assay is based on the use of a
fluorescent calcium indicator in a cell line expressing human CCR9 and is suitable for high-
throughput screening and detailed pharmacological characterization of CCR9 antagonists.

Signaling Pathway of CCR9 and Inhibition by
MLN3126
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CCRO9 is a G-protein coupled receptor (GPCR). Upon binding of its ligand, CCL25, CCR9
undergoes a conformational change, leading to the activation of intracellular G-proteins. This
activation stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its
receptors on the endoplasmic reticulum, triggering the release of stored calcium ions into the
cytoplasm. This transient increase in intracellular calcium concentration can be measured using
calcium-sensitive fluorescent dyes. MLN3126, as a CCR9 antagonist, competitively binds to
the receptor, preventing CCL25-induced activation and the subsequent cascade leading to
calcium mobilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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